Cas no 25956-55-2 (2-Butenoic acid,2-(phosphonooxy)-)

• Product Name: 2-Butenoic acid,2-(phosphonooxy)-
• CAS No: 25956-55-2
• MF: C₄H₇O₆P
• MW: 182.068542718887
• CID: 257490
• PubChem ID: 447809
• Update Time: 2025-04-19

2-Butenoic acid,2-(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-(phosphonooxy)-
• (Z)-2-phosphonooxybut-2-enoic acid
• Phosphoenol-alpha-ketobutyrate
• PEZ
• Phosphoenol-2-ketobutyrate
• 2-PEB
• 25956-55-2
• 2-Butenoic acid, 2-(phosphonooxy)-
• 2-Phosphoenolbutyrate

• Inchi： 1S/C4H7O6P/c1-2-3(4(5)6)10-11(7,8)9/h2H,1H3,(H,5,6)(H2,7,8,9)/b3-2-
• InChI Key： FGYIHYXZLMDROB-IHWYPQMZSA-N
• SMILES： P(=O)(O)(O)O/C(/C(=O)O)=C\C

Computed Properties

• Exact Mass: 181.99801
• Monoisotopic Mass: 181.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.683
• Boiling Point: 455.9°C at 760 mmHg
• Flash Point: 229.5°C
• Refractive Index: 1.536
• PSA: 104.06
• LogP: 0.08410